Cas no 954592-01-9 (N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-methylbenzamide)

• Product Name: N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-methylbenzamide
• CAS No: 954592-01-9
• MF: C₁₆H₂₀N₂OS
• MW: 288.407802581787
• CID: 5833625
• PubChem ID: 16931101
• Update Time: 2025-06-26

N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(dimethylamino)-2-(3-thienyl)ethyl]-2-methyl-
• N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2-methylbenzamide
• F2392-0010
• 954592-01-9
• N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-2-methylbenzamide
• AKOS024645713
• N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-2-methylbenzamide
• N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-methylbenzamide

• Inchi： 1S/C16H20N2OS/c1-12-6-4-5-7-14(12)16(19)17-10-15(18(2)3)13-8-9-20-11-13/h4-9,11,15H,10H2,1-3H3,(H,17,19)
• InChI Key： ZGCPUZVEEQEHTG-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1C=CSC=1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 288.12963444g/mol
• Monoisotopic Mass: 288.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 445.4±45.0 °C(Predicted)
• pka: 14.30±0.46(Predicted)

Additional information on N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-methylbenzamide

Introduction to N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-methylbenzamide (CAS No. 954592-01-9)

N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-methylbenzamide, identified by the CAS number 954592-01-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in various therapeutic areas. The presence of functional groups such as the dimethylamino and thiophen-3-yl moieties suggests a rich chemical reactivity that could be leveraged for the development of novel bioactive molecules.

The N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl moiety is particularly noteworthy, as it combines a basic nitrogen atom with an aromatic thiophene ring, which is known for its role in medicinal chemistry. Thiophene derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The benzamide component further enhances the molecule's potential by introducing a polar and hydrogen-bonding capable group, which can influence both its solubility and binding interactions with biological targets.

In recent years, there has been a growing interest in designing molecules that can modulate protein-protein interactions (PPIs), which are critical for numerous cellular processes and often implicated in diseases such as cancer and neurodegeneration. The structural features of N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-methylbenzamide make it a promising candidate for such applications. The basic nitrogen in the dimethylamino group can serve as a hydrogen bond acceptor or participate in salt bridge formation, while the aromatic thiophene ring can engage in π-stacking interactions with complementary aromatic residues in protein targets.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The thiophene ring in N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-methylbenzamide is a classic example of a heterocycle that has been successfully incorporated into many bioactive molecules. Its ability to adopt multiple conformations and interact with various biological partners makes it a versatile scaffold for medicinal chemists. Additionally, the presence of the methyl group on the benzamide nitrogen can influence the compound's electronic properties and reactivity, making it amenable to further derivatization and optimization.

The pharmaceutical industry has increasingly turned to computational methods to accelerate the discovery of novel compounds. Virtual screening techniques, such as molecular docking and pharmacophore modeling, have been employed to identify molecules like N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-methylbenzamide that are likely to interact with specific biological targets. These methods rely on detailed knowledge of the compound's three-dimensional structure and its predicted interactions with proteins or other biomolecules. The accurate representation of functional groups like the dimethylamino and thiophen-3-yl moieties is crucial for these simulations to yield reliable results.

In vitro studies have begun to explore the potential bioactivity of N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-methylbenzamide. Initial experiments have focused on its interaction with model proteins and enzymes relevant to human health. For instance, researchers have examined its ability to inhibit enzymes involved in inflammation or cancer progression. The results from these studies are promising, suggesting that this compound may exhibit therapeutic potential in vivo. Further investigations are needed to fully elucidate its mechanism of action and optimize its pharmacological profile.

The synthesis of N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-methylbenzamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision. These improvements are essential for enabling rapid discovery and development of new drugs.

The impact of N-2-(dimethylamino)-2-(thiophen-3-yl)ethyl-2-methylbenzamide extends beyond academic research; it also holds promise for industrial applications. Pharmaceutical companies are keenly interested in novel molecules that can be developed into safe and effective treatments for human diseases. The unique structural features of this compound make it an attractive candidate for further development into a drug candidate or an intermediate for more complex molecules.

In conclusion, N-2-(dimethylamino)-2-(thiophen-3-y1)ethy1 - 2 - methylbenzamide (CAS No. 95459 2019 is a compound with remarkable potential in chemical biology and pharmaceutical research Its structural complexity functional groups such as dimethy lamino thiophen - 31 y1 moieties make it an interesting target for further study The growing body of research on this molecule suggests that it could play an important role in developing new therapeutic strategies for various diseases As synthetic methods continue to improve our ability to construct complex molecules like this one we can expect even more exciting discoveries in the future。